Many applications such as filter testing, healthcare, quality monitoring, and environmental measurements require precise aerosol quantification by optical aerosol spectrometers. This type of measurement equipment is capable of in-situ measurements and provides easy access to the size distribution of the particles. Due to the coincidence error, optical aerosol spectrometers are limited to applications with relatively low concentrations. At high concentrations, the counting efficiency is reduced, while the size distribution is shifted towards larger particles. In 1984 Raasch and Umhauer proposed an analytical correction method for the size distribution. Although the approach is easy to implement, it has some disadvantages. In this work, an alternative correction method for the size distribution is presented, which is based on neural networks. The performance of both correction methods is evaluated on the cumulative distribution of raw detector voltages. The relative error of the median, as well as an error integral over the whole distribution is used as a measure. The neural network-based method gives a correction result that shows approximately half the relative median error, and a third of the error integral compared to the method of Raasch and Umhauer, for high concentrations.

Concentrated collection of aerosol particles on a substrate is essential for their chemical analysis using various microscopy and laser spectroscopic techniques. An impaction-based aerosol concentration system was developed for focused collection of particles using a multi-stage nozzle that consists of a succession of multiple smooth converging stages. Converging sections of the nozzle were designed to focus and concentrate a particle diameter range of 900–2500 nm into a relatively narrower particle beam to obtain particulate deposits with spot diameters of 0.5–1.56 mm. A slightly diverging section before the last contractions was included to allow for better focusing of particles at the lower end of the collectable diameter range. The characterization of this multi-stage nozzle and the impaction-based aerosol concentration system encompassing the nozzle was accomplished both numerically and experimentally. The numerical and experimental trends in collection efficiency and spot diameters agreed well qualitatively; however, the quantitative agreement between numerical and experimental results for wall losses was poor, particularly for larger particle diameters. The resulting concentrated particulate deposit, a spot sample, was analysed using Raman spectroscopy to probe effect of spot size on analytical sensitivity of measurement. The method's sensitivity was compared against other conventional techniques, such as filtration and aerosol focused impaction, implementing condensational growth. Impaction encompassing the multi-stage focusing nozzle is the only method that can ensure high sensitivity at Reynolds numbers greater than 2000, that can be supported by small pumps which renders such method suitable for portable instrumentation.

The Heating, Ventilation and Air Conditioning (HVAC) system in an Operating Room (OR) has two main functions: evacuate contaminants to guarantee an elevated Indoor Air Quality (IAQ) and ensure the thermal comfort of the occupants. The UltraFine Particles (UFP) generated during the surgical operation can cause health-related risks at higher concentrations if inhaled for a prolonged time. In this work, the authors have developed a transient model to simulate the thermofluid dynamic conditions, UFP transport and thermal comfort inside an OR equipped with a Laminar AirFlow (LAF) system. The effects of the Air Change per Hour (ACH) and inlet area on the unidirectional airflow, UFP concentration and thermal comfort have been studied here for the first time, considering the constraints imposed by the standards. An increase of ACH above the minimum value imposed by the standards can ensure two advantages: obtaining both thermal comfort conditions for the surgical staff and very low UFP concentrations. Moreover, larger ACH values ensure the unidirectional airflow and avoid the disruption caused by the thermal plume. Excessive ACH values do not bring additional cleanness to the OR, while increasing energy consumption.

It has been recently demonstrated that non-thermal plasmas (NTP) can function as nanoparticle processing reactors by selectively heating particles, inducing chemical reactions and structural transformations. However, lacking in prior studies is direct comparison between NTP particle-processing and more traditional, equilibrium thermal processing. With tandem differential mobility analysis, we studied the sintering of metallic nano-aggregates as they traversed through an atmospheric pressure NTP. As a reference, sintering experiments with a tube furnace were also conducted. Silver and bismuth nano-aggregates were synthesized via gas phase reactors for experiments and were selected to represent high and low melting point metals, respectively. We found that the silver aggregate sintering behavior was similar in the plasma and the furnace systems. With increasing plasma power/furnace temperature, the sintering process can be divided into to an aggregate compaction stage, a constant mobility stage and a vaporization stage. The mobility size shift of the silver aggregates was used to estimate their equivalent temperatures in the plasma. With an aggregate sintering model, an equivalent particle sintering temperature was estimated to be 165–270 °C in the plasma as the silver aggregate mobility diameter decreased from 100 nm to 95-65 nm. In contrast to silver, due to the early onset of particle vaporization, the three stages of bismuth aggregate sintering were not as clearly discernible. The constant mobility stage was only observed in a narrow range of plasma powers for the 100 nm aggregates and was not evident for the 20 nm aggregates. Additionally, distinct patterns of bismuth particle mobility shifts were observed during plasma sintering and furnace sintering, with the plasma reactor being a more effective sintering unit. The reducing environment within the plasma and the partial oxidation of the bismuth aggregates could be the reason for the effectiveness of plasma sintering. Further measurements of the particle transmission efficiency through the plasma reactor shows that it is particle size and material dependent.

Particle mass analyzers (PMAs) classify particles by their mass-to-charge ratio. PMAs are often paired with bipolar chargers, which produce charge distributions that consist of positively-, negatively, and neutrally-charged particles, which greatly limits the transmission efficiency of PMAs and allows small, uncharged particles to be classified erroneously. These limitations provide an opportunity for unipolar chargers, which impart several charges per particle. However, the PMA setpoint (mass-to-charge ratio) loses physical meaning when the average number of charges per particle mass is unknown. The average charge of the PMA classified particles can be inferred from downstream size distribution measurements or by running detailed models. However, downstream measurements are often practically infeasible and detailed models require knowledge of the unclassified aerosol size and density. These challenges motivate a need for simplified approaches. Using simulations, we show that the unipolar charger-PMA average charge can be estimated to within ±20% for a reasonable range of parameters for typical aerosol scenarios. The most significant uncertainties behind the simplified approach are related to particle morphology (e.g., fractal versus spheroidal particles). Our simplified approach relies on the derivation of an empirical power-law relationship between the particle average charge and particle diameter, which is consistent with several previous experimental studies and existing models. The approaches described in this work improve the capabilities of unipolar charger-PMA systems to classify a known average mass (rather than a known mass-to-charge ratio) which is valuable for characterizing and calibrating the response of optical and mass instruments.

In this work, the behavior of inhaled water droplets with initial sizes of 1–30 μm was studied under a sinusoidal cyclic breathing pattern. The maximum flow rate was 15 L/min, and the effect of inhaled air humidity and a humid mucus layer was considered. The geometry of the nasal airway model was created using magnetic resonance imaging (MRI) scans of a healthy male’s nose. The airflow and droplet motion governing equations were solved using an Eulerian-Lagrangian computational fluid dynamics (CFD) approach. A convection-diffusion-controlled model was used to analyze the size change of droplets. The main focus of this study was on the behavior and fate of the droplets, including their changes in size, as well as their evaporation, deposition, and penetration patterns. However, other parameters, including airflow velocity, temperature, and vapor concentration, were also evaluated. Based on the results, the mucus layer can significantly reduce the droplets evaporation to the extent that evaporation of initially 12 μm droplets reduces by about 90% due to the presence of the mucus layer. However, the inhaled air humidity and the mucus layer have little effect on the deposition fraction. The deposition rate mainly linearly depends on the initial droplet size. In the presence of the mucus layer, droplets with an initial size of 10 μm are mostly susceptible to penetration; around 80% can exit the nasal cavity. The critical range of droplets initial size is 5–10 μm. As the relative humidity of the inhaled air changes, the evaporation and penetration behavior of droplets with the critical range of size alters dramatically. Besides, in all cases, the deposition fraction of droplets smaller than 5 μm is almost zero.

In this study, computational fluid dynamics simulations of the Engine Combustion Network Spray C injector were performed to investigate the effect of the internal nozzle flow on the development of the ensuing spray in automotive fuel injectors. A set of simulation best practices was first developed to achieve an accurate representation of the internal nozzle flow. Detailed, spatiotemporally defined information was extracted at the injector's orifice exit and stored in maps that were subsequently employed to initialize a Lagrangian spray by means of a static, one-way coupling (OWC) approach. To highlight the impact of the in-nozzle flow on the spray, the OWC approach was compared with the conventional rate-of-injection (ROI) approach, for which the spray parcels are commonly initialized using a blob injection model. The results indicated that, using the ROI approach, considerable evaporation was observed within the plume in the near-nozzle region. On the other hand, the OWC approach showed evidence of evaporation farther downstream and at the plume periphery. The different behavior observed with the two approaches was mostly due to substantial differences in fuel mass distribution. The liquid fuel concentration predicted by the OWC approach matched well with X-ray tomography measurements of projected fuel mass per unit volume, in terms of both magnitude and distribution. In contrast, an unphysical distribution of fuel mass characterized by an extremely low liquid concentration was predicted by the ROI approach. In the far-field, the effect of the in-nozzle flow was found to be weaker as the spray penetrated and interacted with the ambient gas. In this region, the OWC and ROI approaches provided similar predictions of vapor penetration, spray morphology, and mixing-related characteristics.

Measurement of the dynamics and deposition of electronic nicotine delivery systems (ENDS) aerosols in the human oral cavity is challenging due to thermodynamic instabilities of the puff. We developed a mathematical model to predict ENDS aerosol puff mixture deposition and uptake in the oral cavity based on physical and physiological parameters, such as droplet/vapor phase change, coagulation, heat exchange between the puff and oral cavity, and puffing maneuver. We refined previous modeling efforts by incorporating improved assumptions for droplet growth, humidity evaluation, and temperature-dependent parameters to predict droplet deposition and vapor component uptake. We predicted dosimetry during puff withdrawal and mouth-hold of puff constituents that are present in droplets or vapor. These included water, nicotine, propylene glycol (PG), vegetable glycerin (VG), and two flavor chemicals (vanillin and benzaldehyde) which are representative of flavor chemicals with low and medium vapor pressures that undergo phase change at different rates. Model predictions indicated low droplet deposition (<2%) of the humectants PG and VG; PG vapor exhibited higher vapor uptake (∼14%). Deposition of nicotine in droplet form was low (<2%). Retention of nicotine in vapor form was sensitive to the nicotine activity coefficient and was predicted to be as high as 30%. Flavor chemical uptake was dependent on vapor pressure, with vanillin exhibiting negligible uptake and benzaldehyde exhibiting significant uptake (∼45%). ENDS constituent-specific dosimetry predictions in the oral cavity can inform an evaluation of the amounts entering the lungs and predict ENDS constituent levels associated with potential upper respiratory adverse effects. The dosimetry models presented here demonstrate their value as a practical tool for use by regulatory agencies and the risk assessment community to assess potential health impacts to ENDS users.

Generating realistic aggregates is crucial for accurate optical characterization of soot. Necking is a minor structural defect that is commonly observed in soot aggregates, but it is generally not implemented in numerical soot aggregates attributable to the challenges in modeling necking properly and conducting simulations on the resultant complex structures. In this study, a methodology is developed to conduct a quantitative analysis of the performance of different necking models in estimating the scattering matrix elements of soot based on comparisons with measurement data. Morphological parameters and measured scattering matrix associated with re-aerosolized toluene soot samples are derived from an experimental study in the literature. Aggregates formed by both monodisperse and polydisperse primary particles are generated via the tunable algorithm with particle-cluster aggregation based on the derived morphological parameters. The level-set function model and a modified cylindrical connector model are used to implement necking to neighbouring primary particles of different levels. The scattering simulations are conducted based on the discrete dipole approximation. The resultant scattering matrix elements are compared with the experimental data and the performances of different necking models in predicting the measurement data are discussed. According to the results, implementing necking is not sufficient to predict the overall scattering matrix elements accurately, but it has considerable effects on specific scattering matrix elements which contributes to diminishing deviations from the measurements. Additionally, the differences in accuracy of the two alternative necking models are insignificant for comparable aggregate volumes. The modified cylindrical connector model is favored considering its simplicity.

Morphology of soot aggregates includes complex structures such as necking and polydispersity in aggregate and primary particle size, which have considerable influences on their optical behavior. In this study, a comprehensive analysis of the impact of necking and polydispersity in aggregate and primary particle size is conducted to identify their effects on scattering matrix elements. Typical morphological parameters associated with flame-soot are used to generate aggregate representations via a tunable algorithm based on cluster-cluster aggregation. Necking is implemented via a modified cylindrical connector model and the level-set function model with different coefficients, whereas polydispersity in aggregate and monomer size is introduced assuming log-normal distributions. Scattering properties are calculated via discrete dipole approximation and multi-sphere T-matrix method. Individual impacts of these morphological features on the scattering matrix elements are presented, and the aggregate volume based approach is evaluated for representing the impact of necking. According to the results, the impacts of necking and primary particle polydispersity are similar and dominated by the resultant volume change, whereas that of aggregate polydispersity is more complicated. Accordingly, the aggregate volume based approach performs well in representing the effect of necking on the scattering matrix for the specified cases. The deficiency of the aggregate volume based approach is discussed and a potential way to improve it is proposed.